(4-(pyridazin-3-yloxy)piperidin-1-yl)(4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)methanone

• IUPAC Name: (4-pyridazin-3-yloxypiperidin-1-yl)-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)methanone
• InChI: InChI=1S/C17H21N5O2/c23-17(12-3-4-14-15(10-12)19-11-18-14)22-8-5-13(6-9-22)24-16-2-1-7-20-21-16/h1-2,7,11-13H,3-6,8-10H2,(H,18,19)
• InChI Key: MTDKKHYONXYALN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C(=O)N3CCC(CC3)OC4=NN=CC=C4)NC=N2
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034451-78-8

Description

The compound contains several functional groups including a pyridazine ring, a piperidine ring, and a tetrahydrobenzimidazole ring. These groups are common in many pharmaceutical compounds due to their diverse chemical and biological properties.

Molecular Structure Analysis

The compound’s structure suggests it may have multiple tautomeric forms due to the presence of nitrogen atoms in the heterocyclic rings.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-rich nitrogen atoms in the heterocyclic rings, which could act as nucleophiles in various reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the nitrogen atoms could participate in hydrogen bonding, influencing its solubility in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing similar structures work by interacting with enzymes or receptors in the body.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. Given the biological activity of similar compounds, it could have potential as a pharmaceutical drug.